Cas no 1172536-38-7 (4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol
• CAS No: 1172536-38-7
• MF: C₅H₁₀N₄S₂
• MW: 190.289697170258
• MDL: MFCD03030239
• CID: 4683346
• Update Time: 2025-08-04

4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol
• 4-Amino-5-[2-(methylthio)ethyl]-4H-1,2,4-triazole-3-thiol
• BBL000446
• STL110019
• T9582
• 4H-1,2,4-triazole-3-thiol, 4-amino-5-[2-(methylthio)ethyl]-
• 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03030239
• Inchi： 1S/C5H10N4S2/c1-11-3-2-4-7-8-5(10)9(4)6/h2-3,6H2,1H3,(H,8,10)
• InChI Key： ABMIWFDEGNSCSA-UHFFFAOYSA-N
• SMILES： S(C)CCC1=NNC(N1N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 111

Additional information on 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol

Introduction to 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol (CAS No. 1172536-38-7)

4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol, also known by its CAS number 1172536-38-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of an amino group, a thiol group, and a methylsulfanyl substituent, contribute to its multifaceted biological properties.

The chemical structure of 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol consists of a 1,2,4-triazole ring with an amino group at the 4-position and a thiol group at the 3-position. The 5-position is substituted with a 2-(methylsulfanyl)ethyl group. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. The thiol group is particularly noteworthy due to its ability to participate in redox reactions and form disulfide bonds, which are crucial for various biological processes.

In recent years, there has been increasing interest in the study of 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol due to its potential as a lead compound for drug development. Research has shown that this compound exhibits a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, studies have demonstrated that 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of novel antibiotics to combat multidrug-resistant bacterial infections.

Beyond its antimicrobial properties, 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol has also shown significant antifungal activity. In vitro studies have reported that this compound effectively inhibits the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. These findings suggest that it could be developed into antifungal agents for treating fungal infections.

In the realm of cancer research, 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol has been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells through multiple mechanisms. For example, it has been found to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. Additionally, it exhibits selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer drug.

The mechanism of action of 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol is not yet fully understood but is believed to involve multiple targets. The thiol group in the molecule may interact with key cellular proteins or enzymes involved in redox homeostasis and signal transduction pathways. Furthermore, the amino group and the methylsulfanyl substituent may contribute to the compound's ability to modulate gene expression and protein function.

In addition to its direct biological activities, 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol has also been explored as a scaffold for the design and synthesis of more potent derivatives. Through structural modifications such as substitution at different positions on the triazole ring or modification of the side chains, researchers have developed analogues with enhanced biological activities and improved pharmacokinetic properties.

The synthesis of 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol involves several steps and can be achieved using various synthetic routes. One common approach involves the reaction of 5-amino-tetrazole with 2-chloroethanesulfinic acid followed by reduction to form the desired product. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In conclusion, 4-Amino-5-[2-(methylsulfanyl)ethyl]-4H-1,2,4-triazole-3-thiol (CAS No. 1172536-38-7) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.